Cas no 2172466-07-6 (3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}propanoic acid)

• Product Name: 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}propanoic acid
• CAS No: 2172466-07-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5961908
• PubChem ID: 165528081
• Update Time: 2025-05-19

3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}propanoic acid
• EN300-1508992
• 2172466-07-6
• 3-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-3-yl}propanoic acid

• Inchi： 1S/C28H34N2O5/c31-26(30-17-7-8-20(18-30)14-15-27(32)33)13-5-6-16-29-28(34)35-19-25-23-11-3-1-9-21(23)22-10-2-4-12-24(22)25/h1-4,9-12,20,25H,5-8,13-19H2,(H,29,34)(H,32,33)
• InChI Key： JTNJPAHYYXUQCA-UHFFFAOYSA-N
• SMILES： O=C(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(CCC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}propanoic acid

Introduction to 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}propanoic Acid (CAS No. 2172466-07-6)

3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}propanoic acid, with the CAS number 2172466-07-6, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, featuring a fluoren-9-ylmethylcarbamate moiety and a piperidine ring system, contributes to its unique chemical and pharmacological properties.

The synthesis of 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}propanoic acid involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the fluoren-9-ylmethylcarbamate group is particularly critical, as it enhances the compound's solubility and bioavailability. Additionally, the piperidine ring system plays a pivotal role in modulating the compound's interactions with biological targets, making it a valuable scaffold for drug design.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. The structure of 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}propanoic acid suggests that it may have potential applications in the treatment of neurological disorders. Specifically, the presence of the piperidine moiety suggests that this compound could interact with serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease.

Recent studies have demonstrated that compounds with similar structural features to 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}propanoic acid exhibit potent activity against various enzymatic targets. For instance, derivatives of piperidine have been shown to inhibit monoamine oxidase (MAO), an enzyme that plays a crucial role in the metabolism of neurotransmitters. The fluoren-9-ylmethylcarbamate group may further enhance this activity by improving binding affinity and selectivity.

The pharmacokinetic properties of 3-{1-5-({(9H-fluoren- 9 -yl)methoxycarbonyl}amino)pentanoylpiperidin- 3 -yl}propanoic acid are also of great interest. Preliminary studies suggest that this compound has good oral bioavailability and a favorable half-life, which would make it suitable for therapeutic use. Additionally, its solubility profile appears to be advantageous for formulation into oral or injectable dosage forms.

In conclusion, 3-{1- 5-({(9H-fluore n- 9 -yl)methoxycarbonyl}amino)pentanoylpiperidin- 3 -yl}propanoic acid (CAS No. 2172466- 07 -6) is a promising compound with potential applications in the treatment of neurological disorders. Its unique structure, featuring a fluoren- 9 -ylmethylcarbamate moiety and a piperidine ring system, endows it with desirable pharmacological properties. Further research is warranted to fully elucidate its mechanism of action and therapeutic potential.